Methyl 4-[(4-methyl-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)carbamoyl]benzoate

• IUPAC Name: methyl 4-[(4-methyl-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)carbamoyl]benzoate
• InChI: InChI=1S/C20H16N2O3S/c1-4-12-22-17-13(2)6-5-7-16(17)26-20(22)21-18(23)14-8-10-15(11-9-14)19(24)25-3/h1,5-11H,12H2,2-3H3
• InChI Key: YLBVLQKDLGFTMC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)SC(=NC(=O)C3=CC=C(C=C3)C(=O)OC)N2CC#C
• Molecular Formula: C20H16N2O3S
• Molecular Weight: 364.4 g/mol
• CAS No.: 868674-19-5

Description

Methyl 4-[(4-methyl-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)carbamoyl]benzoate is a useful research compound. Its molecular formula is C20H16N2O3S and its molecular weight is 364.42. The purity is usually 95%.
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Scientific Research Applications

Chemopreventive Potential

A study investigated the chemoprotective activity of a related compound, Isopropyl-2-(1,3-dithietane-2-ylidene)-2[N-(4-methyl-2-thiazol+ ++-2-yl) carbamoyl]acetate (YH439), against the carcinogen benzo[a]pyrene. This compound, similar in structure to Methyl 4-[(4-methyl-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)carbamoyl]benzoate, was found to have potential as a chemopreventive agent due to its protective effects against bacterial mutagenesis and covalent DNA binding induced by benzo[a]pyrene (Surh, Shlyankevich, Lee, & Yoo, 1996).

CNS Depressant and Muscle Relaxant Properties

Research on 3-benzyl(or p-tolyl)-5-methyl-2-(substituted benzothiazol-2′-ylimino)-4-thiazolidones, structurally related to the target compound, showed that certain analogues exhibited significant central nervous system (CNS) depressant, muscle relaxant, and anticonvulsant activities (Shyam & Tiwari, 1977).

Potential in Polymer and Biosensor Applications

A related compound, Methyl 4-((9H-(carbazole-9-carbanothioylthio) benzoate (MCzCTB), was synthesized and shown to have potential applications in supercapacitors and biosensors. The compound's structure, featuring electron-withdrawing and electron-donating groups, affects its polymerization and capacitive behavior, indicating its utility in future technological applications (Ates, Uludağ, Arican, & Karazehir, 2015).

Anticancer Potential

The synthesis and evaluation of various thiazolidinone compounds with a benzothiazole moiety, closely related to this compound, revealed potential anticancer activity. Some of these compounds showed promising results against various cancer cell lines, suggesting their potential use in cancer treatment (Havrylyuk, Mosula, Zimenkovsky, Vasylenko, Gzella, & Lesyk, 2010).